molecular formula C10H16O B8691249 4-Decyn-3-one

4-Decyn-3-one

Cat. No.: B8691249
M. Wt: 152.23 g/mol
InChI Key: HQTBFCVXQBMDSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Decyn-3-one is a useful research compound. Its molecular formula is C10H16O and its molecular weight is 152.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16O

Molecular Weight

152.23 g/mol

IUPAC Name

dec-4-yn-3-one

InChI

InChI=1S/C10H16O/c1-3-5-6-7-8-9-10(11)4-2/h3-7H2,1-2H3

InChI Key

HQTBFCVXQBMDSW-UHFFFAOYSA-N

Canonical SMILES

CCCCCC#CC(=O)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1-liter reactor was loaded with 345 mL of diglyme (RN 111-96-6) and 17.2 g (748 mmoles) of sodium (RN 7440-23-5) cut into pieces. After heating to a temperature slightly above the melting point of sodium accompanied by thorough stirring, 71.7 g (745 mmoles) i.e. 97.5 mL of 1-heptyne (RN 628-71-7) in solution in 100 mL of diglyme is then added four times at hourly intervals. The medium thickens to form a beige suspension. Stirring is continued for another 2 hours 30 minutes at the same temperature. The mixture is cooled down to 25-30° C. and poured slowly into a stirred solution of 64.8 g (700 mmoles) i.e. 61.0 mL of propionyl chloride (RN 79-03-8) in 600 mL of ethyl ether. An exothermic reaction takes place followed by stirring for 1 hour at no particular temperature.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
97.5 mL
Type
reactant
Reaction Step Two
Quantity
61 mL
Type
reactant
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four
Quantity
17.2 g
Type
reactant
Reaction Step Five
Quantity
345 mL
Type
solvent
Reaction Step Five

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